Cas no 83821-00-5 (2-BUTANONE, 1-BROMO-4-METHOXY-)

• Product Name: 2-BUTANONE, 1-BROMO-4-METHOXY-
• CAS No: 83821-00-5
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 3253142
• PubChem ID: 12794988
• Update Time: 2025-05-25

2-BUTANONE, 1-BROMO-4-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE, 1-BROMO-4-METHOXY-
• 1-bromo-4-methoxybutan-2-one
• SCHEMBL5845623
• EN300-4276491
• 896-565-3
• 83821-00-5
• AKOS017529159
• IDA82100

• Inchi： 1S/C5H9BrO2/c1-8-3-2-5(7)4-6/h2-4H2,1H3
• InChI Key： HGICCAVOSWSQTO-UHFFFAOYSA-N
• SMILES： C(Br)C(=O)CCOC

Computed Properties

• Exact Mass: 179.97859Da
• Monoisotopic Mass: 179.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-BUTANONE, 1-BROMO-4-METHOXY-

Comprehensive Overview of 2-BUTANONE, 1-BROMO-4-METHOXY- (CAS No. 83821-00-5)

2-BUTANONE, 1-BROMO-4-METHOXY- (CAS No. 83821-00-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo and methoxy functional group attached to a butanone backbone, makes it a versatile building block in modern chemistry. Researchers and industries value this compound for its reactivity and adaptability in complex synthetic pathways.

In recent years, the demand for 2-BUTANONE, 1-BROMO-4-METHOXY- has surged due to its applications in green chemistry and sustainable manufacturing. With growing interest in eco-friendly solvents and low-toxicity reagents, this compound aligns with global trends toward reducing environmental impact. Its role in synthesizing biodegradable polymers and energy-efficient catalysts has further elevated its relevance in scientific discussions.

One of the most searched questions about CAS No. 83821-00-5 revolves around its stability and storage conditions. Proper handling requires inert atmospheres and moisture-free environments to prevent degradation. Additionally, its compatibility with common organic solvents like acetone and ethanol is frequently explored in academic forums, highlighting its practicality in lab settings.

From an industrial perspective, 1-BROMO-4-METHOXY-2-BUTANONE is often compared to similar halogenated ketones in terms of cost-effectiveness and yield optimization. Manufacturers emphasize its advantages in large-scale production, particularly in minimizing byproducts. Recent patents also highlight innovative purification techniques to enhance its purity for high-end applications.

The compound’s spectroscopic properties, including NMR and IR signatures, are well-documented, aiding in quality control and analytical validation. These features make it a reliable reference standard in chromatographic studies. Furthermore, computational chemistry models increasingly incorporate 83821-00-5 to predict reaction mechanisms, reflecting its importance in theoretical research.

Emerging studies explore the potential of 2-BUTANONE, 1-BROMO-4-METHOXY- in nanotechnology, particularly in surface functionalization of nanoparticles. Its ability to act as a linker molecule has opened new avenues in drug delivery systems and sensor development. Such interdisciplinary applications underscore its growing footprint beyond traditional chemistry.

In summary, 2-BUTANONE, 1-BROMO-4-METHOXY- (CAS No. 83821-00-5) represents a critical intersection of innovation and practicality. Its multifaceted uses, combined with alignment to sustainability goals, ensure its continued prominence in both academic and industrial spheres.